Cas no 2172571-67-2 (1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)

• Product Name: 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• CAS No: 2172571-67-2
• MF: C₁₃H₁₄ClFN₄O₂S
• MW: 344.792263507843
• CID: 5940436
• PubChem ID: 165865376
• Update Time: 2025-10-19

1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
• 2172571-67-2
• EN300-1591267

• Inchi： 1S/C13H14ClFN4O2S/c14-11-9-10(15)1-2-12(11)19-13(3-4-17-19)22(20,21)18-7-5-16-6-8-18/h1-4,9,16H,5-8H2
• InChI Key： SSCWKJVMSQMYCW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=CC=N1)S(N1CCNCC1)(=O)=O)F

Computed Properties

• Exact Mass: 344.0510027g/mol
• Monoisotopic Mass: 344.0510027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine

Recent Advances in the Study of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS: 2172571-67-2)

The compound 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS: 2172571-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonylpiperazine derivative has been investigated for its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its structural optimization, pharmacological properties, and mechanism of action, providing valuable insights for drug discovery efforts.

One of the most notable advancements in the study of this compound is its application in the design of selective kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine exhibit potent inhibitory activity against specific protein kinases involved in cancer progression. The compound's unique sulfonylpiperazine moiety contributes to enhanced binding affinity and selectivity, making it a promising scaffold for further optimization. Molecular docking studies have revealed key interactions with the ATP-binding pocket of target kinases, supporting its potential as a lead compound.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in addressing neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that structurally modified versions of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine showed neuroprotective effects in cellular models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and inhibit neuroinflammation, suggesting a multi-target mechanism of action that warrants further investigation.

The synthetic accessibility of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine has also been a focus of recent research. A team from the University of Cambridge developed an improved synthetic route (Organic Process Research & Development, 2023) that significantly increases yield while reducing the generation of hazardous byproducts. This advancement is particularly important for scaling up production for preclinical and clinical studies, addressing one of the key challenges in translating this compound into therapeutic applications.

Pharmacokinetic studies of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine derivatives have provided crucial data for drug development. Recent findings indicate that the compound exhibits favorable metabolic stability and oral bioavailability in animal models, with a half-life suitable for once-daily dosing regimens. However, researchers have noted the need for further optimization to improve blood-brain barrier penetration for CNS-targeted applications, an area of active investigation in current studies.

Looking forward, the versatility of 1-{[1-(2-chloro-4-fluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine as a chemical scaffold continues to inspire new research directions. Several pharmaceutical companies have included derivatives of this compound in their pipelines, targeting indications ranging from oncology to inflammatory diseases. The growing body of research surrounding CAS 2172571-67-2 underscores its importance as a valuable tool in medicinal chemistry and its potential to yield clinically relevant therapeutics in the coming years.